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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the formation of the silver
acetylide-silver nitrate double salt (Ag2C2-AgNOs). This double salt, a well-documented
energetic material, is of interest due to its distinct properties compared to pure silver
acetylide. This document outlines detailed experimental protocols for its synthesis, presents
key quantitative data in a structured format, and illustrates the underlying chemical processes
and experimental workflows through detailed diagrams. The information herein is intended to
support research and development activities where the controlled synthesis and understanding
of such materials are critical.

Introduction

Silver acetylide (Ag2C-2) is a highly sensitive primary explosive.[1] However, in the presence of
silver nitrate (AgNOs) under acidic or neutral conditions, it readily forms a more stable double
salt, most commonly with a 1:1 stoichiometry of silver acetylide to silver nitrate
(Ag2C2-AgNO3).[1][2] This double salt exhibits different physical and explosive properties
compared to pure silver acetylide, including a higher detonation velocity.[1][2] The formation
of this complex is influenced by factors such as the concentration of reactants and the pH of
the reaction medium.[3] Understanding the synthesis and characterization of this double salt is
crucial for its safe handling and for the exploration of its potential applications.

Experimental Protocols
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The synthesis of silver acetylide-silver nitrate double salt can be achieved through several
methods. The most common approach involves the reaction of acetylene gas with an acidic
solution of silver nitrate. For enhanced purity, an alternative method utilizing an acetone
solution of acetylene is also described.

Synthesis by Bubbling Acetylene Gas Through an Acidic
Silver Nitrate Solution

This method is a direct and widely cited procedure for the formation of the double salt.

Materials:

Silver nitrate (AgNO:s)

Nitric acid (HNOs)

Distilled water

Acetylene gas (generated from calcium carbide or from a cylinder)
Optimal Reaction Conditions:

For an optimized yield of approximately 86.1%, the following reactant quantities are
recommended:

o Silver nitrate: 25 g[4]

« Distilled water: 150 mL[4]
e Nitric acid: 29 mL[4]
Procedure:

o Preparation of the Silver Nitrate Solution: In a suitable reaction vessel, dissolve 25 g of silver
nitrate in 150 mL of distilled water.

 Acidification: Carefully add 29 mL of nitric acid to the silver nitrate solution. Stir until the
solution is homogeneous.
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o Acetylene Introduction: Slowly bubble acetylene gas through the acidic silver nitrate solution.
A white precipitate of the silver acetylide-silver nitrate double salt will form.[2]

» Reaction Completion: Continue bubbling acetylene through the solution until the precipitation

ceases.

« |solation and Washing: Isolate the precipitate by filtration. Wash the collected solid
thoroughly with distilled water to remove any residual acid and unreacted silver nitrate.

e Drying: The product should be dried carefully, as it is an energetic material. Air-drying in a
controlled environment is recommended.

Synthesis Using an Acetone Solution of Acetylene for
Higher Purity

This modified procedure can yield a purer and whiter precipitate by first dissolving the
acetylene gas in acetone.[2]

Materials:

 Silver nitrate (AgNO3)

Nitric acid (HNO3s)

Distilled water

Acetone

Acetylene gas

Procedure:

» Preparation of the Silver Nitrate Solution: Prepare a dilute solution of silver nitrate in distilled
water, acidified with nitric acid, as described in the previous protocol.

o Preparation of the Acetylene Solution: Bubble acetylene gas through a separate container of
acetone at ambient temperature until a saturated solution is obtained.
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o Reaction: Add the acetone solution of acetylene drop-wise to the stirred, acidic silver nitrate

solution. A fine white precipitate of the double salt will form immediately.[2]

« |solation and Washing: Isolate the product by filtration and wash thoroughly with distilled

water.

» Drying: Dry the purified product with the same precautions as mentioned above.

Quantitative Data

The following tables summarize the key quantitative data reported for the silver acetylide-

silver nitrate double salt.

Table 1: Physicochemical and Explosive Properties

Property Value Reference
Molecular Formula Ag2C2-AgNOs3 [3]
Appearance White crystalline solid [2]
Detonation Velocity 1980 m/s [1][2]
Decomposition Peak (DSC,
_ 2329 °C [4]
10°C/min)
Apparent Activation Energy of
PP - &V 121 kJ/mol [4]
Thermal Decomposition
Table 2: Sensitivity Data
Sensitivity Test Result Reference
Impact Sensitivity
o ) 23.9cm [4]
(Characteristic Drop Height)
Friction Sensitivity 80% [4]
Flame Sensitivity 23.9cm [4]

Electrostatic Spark Sensitivity 0.49J

[4]
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Table 3: Crystallographic Data for Ag2C2-AgNOs

Parameter Value Reference
Crystal System Orthorhombic [5]
Space Group Pbca [5]
Unit Cell Dimension (a) 6.997 A [5]
Unit Cell Dimension (b) 7.325 A [5]
Unit Cell Dimension (c) 10.118 A [5]
Formula Units per Unit Cell (Z) 8 [5]
Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the reaction
pathway and a general experimental workflow for the synthesis of the silver acetylide-silver
nitrate double salt.

Reactants
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Reaction Process Silver Acetylide-Silver Nitrate
— | foms (Ag2C2-AgNO3)
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Caption: Reaction pathway for the formation of silver acetylide-silver nitrate double salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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